Mycophenolic Acid β-D-Glucuronide
Mycophenolic Acid β-D-Glucuronide
Mycophenolic acid β-D-glucuronide (MPAG) is the primary metabolite of the antibiotic mycophenolic acid, a potent inhibitor of inosine monophosphate dehydrogenase. Inhibition of this enzyme blocks de novo GTP generation as well as RNA and DNA synthesis in lymphocytes, thus preventing lymphocyte proliferation and activation. Mycophenolic acid, typically used in clinical settings as a chemotherapeutic or immunosuppressant agent, is rapidly conjugated on adsorption and circulates mostly in the form of its glucuronide conjugate. At 6 mg/mouse/day, MPAG has been reported to show significant antitumor activity against Ehrlich solid tumors. This glucuronide is typically used as an internal standard for therapeutic drug monitoring analyses of serum or whole blood by HPLC or LC-MS to confirm that patients remain within the drug’s therapeutic range.
Brand Name:
Vulcanchem
CAS No.:
31528-44-6
VCID:
VC0017959
InChI:
InChI=1S/C23H28O12/c1-9(5-7-13(24)25)4-6-11-18(32-3)10(2)12-8-33-22(31)14(12)19(11)34-23-17(28)15(26)16(27)20(35-23)21(29)30/h4,15-17,20,23,26-28H,5-8H2,1-3H3,(H,24,25)(H,29,30)/b9-4+/t15-,16-,17+,20-,23+/m0/s1
SMILES:
CC1=C2COC(=O)C2=C(C(=C1OC)CC=C(C)CCC(=O)O)OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C23H28O12
Molecular Weight:
496.5 g/mol
Mycophenolic Acid β-D-Glucuronide
CAS No.: 31528-44-6
Reference Standards
VCID: VC0017959
Molecular Formula: C23H28O12
Molecular Weight: 496.5 g/mol
| CAS No. | 31528-44-6 |
|---|---|
| Product Name | Mycophenolic Acid β-D-Glucuronide |
| Molecular Formula | C23H28O12 |
| Molecular Weight | 496.5 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[[5-[(E)-5-carboxy-3-methylpent-2-enyl]-6-methoxy-7-methyl-3-oxo-1H-2-benzofuran-4-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C23H28O12/c1-9(5-7-13(24)25)4-6-11-18(32-3)10(2)12-8-33-22(31)14(12)19(11)34-23-17(28)15(26)16(27)20(35-23)21(29)30/h4,15-17,20,23,26-28H,5-8H2,1-3H3,(H,24,25)(H,29,30)/b9-4+/t15-,16-,17+,20-,23+/m0/s1 |
| Standard InChIKey | BYFGTSAYQQIUCN-HGIHDBQLSA-N |
| Isomeric SMILES | CC1=C2COC(=O)C2=C(C(=C1OC)C/C=C(\C)/CCC(=O)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O |
| SMILES | CC1=C2COC(=O)C2=C(C(=C1OC)CC=C(C)CCC(=O)O)OC3C(C(C(C(O3)C(=O)O)O)O)O |
| Canonical SMILES | CC1=C2COC(=O)C2=C(C(=C1OC)CC=C(C)CCC(=O)O)OC3C(C(C(C(O3)C(=O)O)O)O)O |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Mycophenolic acid β-D-glucuronide (MPAG) is the primary metabolite of the antibiotic mycophenolic acid, a potent inhibitor of inosine monophosphate dehydrogenase. Inhibition of this enzyme blocks de novo GTP generation as well as RNA and DNA synthesis in lymphocytes, thus preventing lymphocyte proliferation and activation. Mycophenolic acid, typically used in clinical settings as a chemotherapeutic or immunosuppressant agent, is rapidly conjugated on adsorption and circulates mostly in the form of its glucuronide conjugate. At 6 mg/mouse/day, MPAG has been reported to show significant antitumor activity against Ehrlich solid tumors. This glucuronide is typically used as an internal standard for therapeutic drug monitoring analyses of serum or whole blood by HPLC or LC-MS to confirm that patients remain within the drug’s therapeutic range. |
| Synonyms | 5-[(2E)-5-Carboxy-3-methyl-2-penten-1-yl]-1,3-dihydro-6-methoxy-7-methyl-3-oxo-4-isobenzofuranyl β-D-Glucopyranosiduronic Acid;Mycophenolic Acid Glucosiduronate; Mycophenolic Acid Glucuronide; MPAG |
| PubChem Compound | 6442661 |
| Last Modified | Nov 11 2021 |
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